7-Bromo-1,2,3,3a,8,8a-hexahydro-1,3a,8-trimethylpyrrolo(2,3-6)indol-5-ol fumarate
7-Bromo-1,2,3,3a,8,8a-hexahydro-1,3a,8-trimethylpyrrolo(2,3-6)indol-5-ol fumarate
Brand Name:
Vulcanchem
CAS No.:
141271-42-3
VCID:
VC21128400
InChI:
InChI=1S/C13H17BrN2O.C4H4O4/c1-13-4-5-15(2)12(13)16(3)11-9(13)6-8(17)7-10(11)14;5-3(6)1-2-4(7)8/h6-7,12,17H,4-5H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t12-,13+;/m1./s1
SMILES:
CC12CCN(C1N(C3=C2C=C(C=C3Br)O)C)C.C(=CC(=O)O)C(=O)O
Molecular Formula:
C17H21BrN2O5
Molecular Weight:
413.3 g/mol
7-Bromo-1,2,3,3a,8,8a-hexahydro-1,3a,8-trimethylpyrrolo(2,3-6)indol-5-ol fumarate
CAS No.: 141271-42-3
Cat. No.: VC21128400
Molecular Formula: C17H21BrN2O5
Molecular Weight: 413.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 141271-42-3 |
|---|---|
| Molecular Formula | C17H21BrN2O5 |
| Molecular Weight | 413.3 g/mol |
| IUPAC Name | (3aR,8bS)-5-bromo-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol;(E)-but-2-enedioic acid |
| Standard InChI | InChI=1S/C13H17BrN2O.C4H4O4/c1-13-4-5-15(2)12(13)16(3)11-9(13)6-8(17)7-10(11)14;5-3(6)1-2-4(7)8/h6-7,12,17H,4-5H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t12-,13+;/m1./s1 |
| Standard InChI Key | FDVAUWJRKQMCOL-XDRMOJKASA-N |
| Isomeric SMILES | C[C@@]12CCN([C@@H]1N(C3=C2C=C(C=C3Br)O)C)C.C(=C/C(=O)O)\C(=O)O |
| SMILES | CC12CCN(C1N(C3=C2C=C(C=C3Br)O)C)C.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CC12CCN(C1N(C3=C2C=C(C=C3Br)O)C)C.C(=CC(=O)O)C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator